3-(2,5-dimethoxyphenyl)-N-phenyl-2-(2H-tetrazol-5-yl)propanamide

• IUPAC Name: 3-(2,5-dimethoxyphenyl)-N-phenyl-2-(2H-tetrazol-5-yl)propanamide
• InChI: InChI=1S/C18H19N5O3/c1-25-14-8-9-16(26-2)12(10-14)11-15(17-20-22-23-21-17)18(24)19-13-6-4-3-5-7-13/h3-10,15H,11H2,1-2H3,(H,19,24)(H,20,21,22,23)
• InChI Key: ZDZVOCCMLCNVDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CC(C2=NNN=N2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

3-(2,5-Dimethoxyphenyl)-N-phenyl-2-(2H-tetrazol-5-yl)propanamide, commonly referred to as DMPTPA, is a heterocyclic compound that has been studied extensively for its potential to be used in a variety of scientific applications. The compound has been shown to have a wide range of biochemical and physiological effects, which makes it a promising compound for use in laboratory experiments.

Mechanism Of Action

The exact mechanism of action of DMPTPA is not fully understood. However, it is believed that the compound binds to a variety of proteins, enzymes, and other molecules in the body. This binding is thought to alter the activity of these molecules, which in turn leads to the desired biochemical and physiological effects.
Biochemical and Physiological Effects
DMPTPA has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. Additionally, it has been shown to have anti-cancer and anti-viral effects. It has also been shown to have a positive effect on the immune system, as well as a positive effect on the cardiovascular system.

Advantages And Limitations For Lab Experiments

DMPTPA has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is available in a variety of forms. Additionally, it is stable and non-toxic, making it safe to handle and use in experiments. However, there are also some limitations to using DMPTPA in laboratory experiments. It is not soluble in water, making it difficult to use in certain experiments. Additionally, it is not stable at high temperatures, making it unsuitable for use in certain experiments.

Future Directions

DMPTPA has a great potential for use in a variety of scientific applications. In the future, it may be used in the development of new drugs and treatments for a variety of diseases. Additionally, it may be used in the development of new and improved drug delivery systems. Additionally, it may be used in the development of new and improved diagnostic tools. Finally, it may be used in the development of new and improved drug testing methods.

Synthesis Methods

DMPTPA can be synthesized by a variety of methods. One of the most common methods is a two-step reaction involving the reaction of 2,5-dimethoxyphenylacetonitrile with 2H-tetrazol-5-yl-sodium in aqueous solution. This reaction yields the desired compound, DMPTPA, in high yields. Other synthesis methods have also been developed, including the reaction of 2,5-dimethoxyphenylacetic acid with sodium azide and the reaction of 2,5-dimethoxyphenylacetonitrile with 2H-tetrazol-5-yl-sodium in an organic solvent.

Scientific Research Applications

DMPTPA has a wide range of scientific research applications. It has been used in a variety of studies related to drug delivery, drug metabolism, and drug toxicity. It has also been used in studies related to drug design, pharmacokinetics, and pharmacodynamics. Additionally, DMPTPA has been used in studies related to the synthesis of other compounds and the development of novel drugs.